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Compound of Interest

Compound Name: Sumilizer GP

Cat. No.: B1609375

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Sumilizer® GP, a high-
performance antioxidant, for its use in Linear Low-Density Polyethylene (LLDPE) films. This
document details the recommended dosage, mechanism of action, and protocols for evaluating
its efficacy in enhancing the process stability and quality of LLDPE films.

Introduction to Sumilizer® GP

Sumilizer® GP is a hybrid-type antioxidant developed by Sumitomo Chemical, chemically
identified as 6-[3-(3-tert-Butyl-4-hydroxy-5-methylphenyl)propoxy]-2,4,8,10-tetra-tert-
butyldibenzo[d,f][1][2][3]dioxaphosphepin.[1] Its unique molecular structure incorporates both a
hindered phenolic moiety and a phosphite moiety, enabling a dual-function stabilization
mechanism. This makes it a highly effective processing stabilizer for a variety of polymers,
including LLDPE.[2]

Key benefits of using Sumilizer® GP in LLDPE films include:

o Excellent Process Stabilization: Particularly at elevated temperatures encountered during
film extrusion.[1]

o Prevention of "Fish-Eye" Gels: Significantly reduces the formation of gel defects, leading to
improved film quality and appearance.[3]
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» High Compatibility: Readily disperses within the LLDPE matrix.[1]

» Resistance to Discoloration: Exhibits excellent resistance to discoloration caused by NOXx
gas exposure.[1]

Recommended Dosage

The recommended dosage of Sumilizer® GP in LLDPE films generally ranges from 500 to
2000 ppm (parts per million), or 0.05% to 0.20% by weight. The optimal concentration will
depend on the specific processing conditions, the grade of LLDPE, and the desired level of
stabilization.

Property Value

6-[3-(3-tert-Butyl-4-hydroxy-5-
Chemical Name methylphenyl)propoxy]-2,4,8,10-tetra-tert-
butyldibenzol[d,f][1][2][3]dioxaphosphepin

Appearance White crystalline powder
Recommended Dosage in LLDPE 500 - 2000 ppm (0.05% - 0.20%)[1]
Compatibility LLDPE, PP, PS, PA, PC[1]

Mechanism of Action

Sumilizer® GP's efficacy stems from its intramolecular synergistic effect, combining two distinct
antioxidant functionalities in a single molecule.

e Hindered Phenolic Moiety (Primary Antioxidant): This part of the molecule acts as a radical
scavenger. During processing, heat and shear forces can generate free radicals (Re) in the
polymer chain. The phenolic group donates a hydrogen atom to these radicals, neutralizing
them and preventing the initiation of oxidative degradation.

e Phosphite Moiety (Secondary Antioxidant): The phosphite group functions as a
hydroperoxide decomposer. The propagation of oxidation involves the formation of
hydroperoxides (ROOH), which are unstable and can decompose into new radicals. The
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phosphite moiety reduces these hydroperoxides to stable alcohols (ROH), thus breaking the
auto-oxidative cycle.
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Caption: Dual-function antioxidant mechanism of Sumilizer® GP in LLDPE.

Experimental Protocols

To evaluate the performance of Sumilizer® GP in LLDPE films, the following experimental
protocols are recommended.

Preparation of LLDPE Film Samples

e Compounding:

o Dry blend LLDPE resin with the desired concentration of Sumilizer® GP (e.g., 0, 500,
1000, 1500, 2000 ppm).
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o Melt-compound the blend using a twin-screw extruder. A typical temperature profile for
LLDPE is 160-220°C from feed zone to die.

o Pelletize the extrudate for subsequent film blowing.
e Film Blowing:
o Use a single-screw extruder with a film blowing die.
o Process the compounded pellets into a thin film of desired thickness (e.g., 50 pum).

o Record processing parameters such as melt temperature, screw speed, and blow-up ratio.
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Caption: Workflow for the preparation of LLDPE film samples with Sumilizer® GP.

Evaluation of Oxidative Stability (ASTM D3895)

The Oxidative Induction Time (OIT) is a measure of the thermal-oxidative stability of the
material.

o Apparatus: Differential Scanning Calorimeter (DSC).
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e Sample Preparation: Cut a small disc (5-10 mg) from the LLDPE film.
e Procedure:
o Place the sample in an open aluminum pan in the DSC cell.

o Heat the sample from ambient temperature to 200°C at a rate of 20°C/min under a
nitrogen atmosphere (50 mL/min).

o Once the temperature stabilizes at 200°C, switch the purge gas to oxygen at the same
flow rate.

o Record the time until the onset of the exothermic oxidation peak. This time is the OIT.

lllustrative Data: While specific data for Sumilizer® GP in LLDPE is not publicly available, the
following table illustrates the expected trend in OIT values.

Oxidative Induction Time

Sample Sumilizer® GP (ppm) .
(OIT) at 200°C (minutes)
Control 0 <5
Formulation 1 500 15-25
Formulation 2 1000 30-45
Formulation 3 1500 50-70
Formulation 4 2000 >80

Quantification of "Fish-Eye" Gels (ASTM D3351)

This method provides a quantitative measure of the reduction in gel defects.
o Apparatus: Overhead projector and a projection screen.
e Procedure:

o Place a section of the LLDPE film on the projector stage.
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o Project the image of the film onto the screen.

o Count the number of gels within a defined area. Gels will appear as distinct, often circular,
imperfections.

o Categorize the gels by size if required.
o Express the result as the number of gels per unit area (e.g., gels/m?).

lllustrative Data: The following table demonstrates the expected reduction in fish-eye gel count
with the addition of Sumilizer® GP.

Fish-Eye Gel Count

Sample Sumilizer® GP (ppm)

(gels/im?)
Control 0 > 1000
Formulation 1 500 400 - 600
Formulation 2 1000 150 - 250
Formulation 3 1500 <100
Formulation 4 2000 <50

Mechanical Properties

Evaluate the effect of Sumilizer® GP on the mechanical integrity of the LLDPE film.

o Tensile Strength and Elongation (ASTM D882): Use a universal testing machine to measure
the tensile strength at break and the percentage of elongation.

o Tear Strength (ASTM D1922): Determine the force required to propagate a tear in the film
using an Elmendorf-type tear tester.

The addition of Sumilizer® GP is not expected to negatively impact the mechanical properties
and may improve them by preventing degradation during processing.

Conclusion
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Sumilizer® GP is a highly effective, dual-function antioxidant for the stabilization of LLDPE
films. Its use at a recommended dosage of 500-2000 ppm can significantly enhance process
stability, leading to a reduction in defects such as "fish-eye" gels and an overall improvement in
film quality. The experimental protocols outlined in this document provide a framework for
researchers and scientists to quantify the performance benefits of Sumilizer® GP in their
specific LLDPE film applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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